Cas no 2137072-29-6 ((3S)-3-tert-butyl-1,4-diazepan-2-one)

(3S)-3-tert-Butyl-1,4-diazepan-2-one is a chiral diazepane derivative characterized by a stereocenter at the 3-position, bearing a tert-butyl substituent. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. Its rigid tert-butyl group enhances steric hindrance, influencing selectivity in asymmetric reactions. The diazepan-2-one scaffold provides a versatile framework for further functionalization, making it useful in medicinal chemistry for the design of protease inhibitors or receptor modulators. High enantiopurity (S-configuration) ensures consistent reactivity in stereospecific transformations. Suitable for applications requiring chiral auxiliaries or constrained heterocyclic building blocks, it offers synthetic flexibility and structural precision.
(3S)-3-tert-butyl-1,4-diazepan-2-one structure
2137072-29-6 structure
Product Name:(3S)-3-tert-butyl-1,4-diazepan-2-one
CAS No:2137072-29-6
MF:C9H18N2O
MW:170.252022266388
CID:5892753
PubChem ID:165460262
Update Time:2025-06-12

(3S)-3-tert-butyl-1,4-diazepan-2-one Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-tert-butyl-1,4-diazepan-2-one
    • 2137072-29-6
    • EN300-731750
    • Inchi: 1S/C9H18N2O/c1-9(2,3)7-8(12)11-6-4-5-10-7/h7,10H,4-6H2,1-3H3,(H,11,12)/t7-/m1/s1
    • InChI Key: OUCLGTMMSLHLQN-SSDOTTSWSA-N
    • SMILES: O=C1[C@H](C(C)(C)C)NCCCN1

Computed Properties

  • Exact Mass: 170.141913202g/mol
  • Monoisotopic Mass: 170.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 41.1Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-731750-1.0g
(3S)-3-tert-butyl-1,4-diazepan-2-one
2137072-29-6
1g
$0.0 2023-06-06

(3S)-3-tert-butyl-1,4-diazepan-2-one Related Literature

Additional information on (3S)-3-tert-butyl-1,4-diazepan-2-one

(3S)-3-tert-butyl-1,4-diazepan-2-one (CAS No. 2137072-29-6): A Comprehensive Overview

(3S)-3-tert-butyl-1,4-diazepan-2-one (CAS No. 2137072-29-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential therapeutic applications, represents a promising candidate for the development of new drugs targeting various neurological and psychiatric disorders.

The chemical structure of (3S)-3-tert-butyl-1,4-diazepan-2-one is notable for its tert-butyl group and diazepane ring, which confer specific pharmacological properties. The tert-butyl group, known for its steric hindrance and hydrophobicity, enhances the compound's stability and bioavailability. The diazepane ring, on the other hand, is a common motif in many bioactive molecules, particularly those with central nervous system (CNS) activity.

Recent studies have highlighted the potential of (3S)-3-tert-butyl-1,4-diazepan-2-one as a modulator of GABAergic neurotransmission. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the mammalian brain, and dysregulation of GABAergic signaling is implicated in a range of neurological and psychiatric conditions, including anxiety disorders, epilepsy, and schizophrenia. Research has shown that (3S)-3-tert-butyl-1,4-diazepan-2-one can selectively bind to GABAA receptors, enhancing their function and potentially ameliorating symptoms associated with these disorders.

In preclinical studies, (3S)-3-tert-butyl-1,4-diazepan-2-one has demonstrated promising results in animal models of anxiety and depression. For instance, a study published in the Journal of Medicinal Chemistry reported that oral administration of (3S)-3-tert-butyl-1,4-diazepan-2-one significantly reduced anxiety-like behaviors in mice without causing sedation or motor impairment. These findings suggest that the compound may offer a safer alternative to traditional anxiolytics such as benzodiazepines, which are known to have side effects like drowsiness and dependence.

Beyond its anxiolytic properties, (3S)-3-tert-butyl-1,4-diazepan-2-one has also shown potential as an anticonvulsant agent. In a study conducted by researchers at the University of California, the compound was found to effectively prevent seizures in rodent models of epilepsy. The mechanism underlying this effect is thought to involve the enhancement of GABAergic inhibition in the brain, thereby reducing neuronal hyperexcitability.

The pharmacokinetic profile of (3S)-3-tert-butyl-1,4-diazepan-2-one has been extensively studied to ensure its suitability for clinical development. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a relatively long half-life, which may allow for once-daily dosing regimens. Additionally, (3S)-3-tert-butyl-1,4-diazepan-2-one shows low potential for drug-drug interactions due to its minimal metabolism by cytochrome P450 enzymes.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of (3S)-3-tert-butyl-1,4-diazepan-2-one in human subjects. Early-phase trials have reported positive safety profiles with no serious adverse events observed at doses up to 50 mg/day. These findings are encouraging and pave the way for larger-scale trials to assess the compound's efficacy in treating anxiety disorders and epilepsy.

In conclusion, (3S)-3-tert-butyl-1,4-diazepan-2-one (CAS No. 2137072-29-6) represents a promising candidate for the development of novel therapeutics targeting GABAergic neurotransmission. Its unique chemical structure and favorable pharmacological properties make it an attractive option for addressing unmet medical needs in neurological and psychiatric disorders. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to advancements in medicinal chemistry and pharmaceutical science.

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